Cas no 1430092-03-7 (3-ethenyl-2-fluoropyridine)
3-ethenyl-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-ETHENYL-2-FLUOROPYRIDINE
- 2-Fluoro-3-vinylpyridine
- Pyridine, 3-ethenyl-2-fluoro-
- 3-ethenyl-2-fluoropyridine
-
- Inchi: 1S/C7H6FN/c1-2-6-4-3-5-9-7(6)8/h2-5H,1H2
- InChI Key: FKXCZRQUUBWFCO-UHFFFAOYSA-N
- SMILES: C1(F)=NC=CC=C1C=C
Computed Properties
- Exact Mass: 123.048427358g/mol
- Monoisotopic Mass: 123.048427358g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 12.9Ų
3-ethenyl-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320412-1g |
2-Fluoro-3-vinylpyridine |
1430092-03-7 | 95% | 1g |
$154 | 2022-06-12 | |
| Apollo Scientific | PC904602-1g |
3-Ethenyl-2-fluoropyridine |
1430092-03-7 | 95% | 1g |
£335.00 | 2023-09-01 | |
| Chemenu | CM320412-1g |
2-Fluoro-3-vinylpyridine |
1430092-03-7 | 95% | 1g |
$282 | 2021-08-18 | |
| Chemenu | CM320412-5g |
2-Fluoro-3-vinylpyridine |
1430092-03-7 | 95% | 5g |
$847 | 2021-08-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD329882-1g |
2-Fluoro-3-vinylpyridine |
1430092-03-7 | 95% mix TBC as stabilizer | 1g |
¥1728.0 | 2023-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3423-1G |
3-ethenyl-2-fluoropyridine |
1430092-03-7 | 95% | 1g |
¥ 957.00 | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127381-1g |
2-Fluoro-3-vinylpyridine |
1430092-03-7 | 98% | 1g |
¥1461 | 2023-04-15 | |
| Enamine | EN300-388692-0.05g |
3-ethenyl-2-fluoropyridine |
1430092-03-7 | 0.05g |
$1091.0 | 2023-03-02 | ||
| Enamine | EN300-388692-0.1g |
3-ethenyl-2-fluoropyridine |
1430092-03-7 | 0.1g |
$1144.0 | 2023-03-02 | ||
| Enamine | EN300-388692-0.25g |
3-ethenyl-2-fluoropyridine |
1430092-03-7 | 0.25g |
$1196.0 | 2023-03-02 |
3-ethenyl-2-fluoropyridine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-ethenyl-2-fluoropyridine
Comprehensive Overview of 3-Ethenyl-2-Fluoropyridine (CAS No. 1430092-03-7): Properties, Applications, and Industry Insights
3-Ethenyl-2-fluoropyridine (CAS No. 1430092-03-7) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's vinyl group and fluorine substitution at the 2-position make it a versatile building block for synthesizing complex molecules. Recent studies highlight its potential in drug discovery, particularly in developing kinase inhibitors and CNS-targeting compounds, aligning with the growing demand for fluorinated pharmaceuticals.
The rising interest in fluorinated heterocycles like 3-ethenyl-2-fluoropyridine reflects broader trends in medicinal chemistry, where 19F NMR probes and metabolic stability enhancers are increasingly valuable. Researchers frequently search for "fluoropyridine synthesis methods" and "vinylpyridine applications," underscoring the compound's relevance. Its CAS No. 1430092-03-7 serves as a critical identifier in patent literature and regulatory documentation, particularly for high-value intermediates in API production.
From a synthetic perspective, 3-ethenyl-2-fluoropyridine offers distinct advantages in cross-coupling reactions, with its vinyl moiety enabling Heck reactions and its fluorine atom facilitating selective functionalization. Industry forums frequently discuss "scale-up challenges for fluoropyridines" and "green chemistry approaches" for such compounds, reflecting environmental concerns in modern synthesis. The compound's logP value and hydrogen bonding capacity make it particularly interesting for optimizing blood-brain barrier permeability in neuropharmaceuticals.
Analytical characterization of CAS 1430092-03-7 typically involves LC-MS and 19F NMR spectroscopy, with many researchers searching for "fluoropyridine spectral data" and "HPLC purification methods." The compound's stability under various pH conditions has been investigated for formulation development, particularly in contexts requiring controlled release profiles. These properties align with current industry focus on bioavailability enhancement strategies.
Emerging applications of 3-ethenyl-2-fluoropyridine extend to material science, where its incorporation into conducting polymers and coordination complexes is being explored. The compound's electron-withdrawing characteristics and π-conjugation potential make it valuable for designing organic electronic materials, a rapidly growing sector. Patent analysis reveals increasing references to 1430092-03-7 in contexts ranging from OLED technology to molecular sensors.
Quality control protocols for 3-ethenyl-2-fluoropyridine emphasize residual solvent analysis and isomeric purity determination, addressing common queries about "fluoropyridine impurity profiling." The compound's storage stability under nitrogen atmosphere and compatibility with common reagents are frequently documented in process chemistry literature. These technical parameters are crucial for its adoption in continuous flow chemistry systems.
Market intelligence suggests growing procurement of CAS 1430092-03-7 by CDMOs specializing in fluorinated compounds, driven by demand for next-generation therapeutics. The compound's structural analogs frequently appear in studies of allosteric modulators and protein degradation platforms, reflecting cutting-edge therapeutic modalities. This positions 3-ethenyl-2-fluoropyridine as a strategic material in bioconjugation chemistry and targeted drug delivery systems.
Recent advancements in catalytic fluorination methodologies have improved access to 1430092-03-7, addressing previous limitations in regioselective fluorination of pyridine systems. Technical discussions often center on "directing group strategies" and "late-stage fluorination" approaches for such derivatives. These developments support the compound's expanding role in library synthesis for high-throughput screening campaigns.
From a regulatory standpoint, 3-ethenyl-2-fluoropyridine requires careful handling documentation, with particular attention to REACH compliance and GHS classification. These aspects are increasingly important as the compound transitions from research-scale to commercial production. The growing body of safety data and process optimization studies for CAS 1430092-03-7 reflects its maturation as an industrial intermediate.
Future research directions for 3-ethenyl-2-fluoropyridine may explore its potential in biocatalysis and enzyme-mediated transformations, areas garnering significant academic interest. The compound's balanced lipophilicity and hydrogen bonding capacity make it an intriguing substrate for protein engineering studies. Such applications could further diversify the utility of this versatile fluorinated building block across scientific disciplines.
1430092-03-7 (3-ethenyl-2-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)